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Compound of Interest

L-alpha-Amino-epsilon-
Compound Name:
caprolactam hydrochloride

Cat. No. B1281026

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core basic properties
of L-alpha-Amino-epsilon-caprolactam hydrochloride. The information is curated for
researchers, scientists, and professionals in drug development, with a focus on delivering
precise data and detailed experimental methodologies.

Chemical and Physical Properties

L-alpha-Amino-epsilon-caprolactam hydrochloride, a derivative of the essential amino acid
L-lysine, serves as a versatile building block in organic synthesis.[1] Its unique cyclic structure
makes it a valuable precursor in the development of novel pharmaceuticals and polymers.[1]
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Property Value Source(s)
) (3S)-3-aminoazepan-2-one
Chemical Name ) [2]
hydrochloride

L-Lysine lactam hydrochloride,
Synonyms (S)-3-Amino-hexahydro-2- [1][3]

azepinone hydrochloride

CAS Number 26081-07-2 [1]I3]

Molecular Formula CeH13CIN20 [2]

Molecular Weight 164.63 g/mol [1][2]
White to faint brown powder or

Appearance [1]
crystals

Physicochemical Data
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Property Value

Notes Source(s)

>270 °C

Melting Point
(decomposes)

Inconsistent values

reported (e.g., 294

°C), suggesting
decomposition rather 4]
than a sharp melting

point. The free base
(DL-form) melts at

77°C.

Predicted: 16.06 +

Ka
P 0.40

This value is for the

free base (DL-form)

and is a prediction.
Experimental [4]
determination for the
hydrochloride is

recommended.

[0]20/D —27+2°, c =

Optical Activity 19 in HaO
01N R2

[5]

Storage Temperature 2-8°C

[1]5]

Solubility

Quantitative solubility data for L-alpha-Amino-epsilon-caprolactam hydrochloride is not

readily available in the literature. However, qualitative descriptions indicate it is soluble in water.

[4] The solubility of the free base (D-form) has been reported in various solvents:

Solvent Solubility (D-form)

Dimethylformamide (DMF) 30 mg/mL

Dimethyl sulfoxide (DMSO) 30 mg/mL

Ethanol 30 mg/mL

Phosphate-Buffered Saline (PBS, pH 7.2) 10 mg/mL
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Experimental Protocols

The following sections detail standardized methodologies for determining the key
physicochemical properties of L-alpha-Amino-epsilon-caprolactam hydrochloride.

Melting Point Determination

Objective: To determine the melting range of the compound, noting any decomposition.

Methodology:

Sample Preparation: A small, dry sample of L-alpha-Amino-epsilon-caprolactam
hydrochloride is finely powdered.

o Capillary Loading: The powdered sample is packed into a capillary tube to a height of 2-3
mm.

 Instrumentation: A calibrated melting point apparatus is used.
e Heating: The sample is heated at a steady rate of 1-2 °C per minute.

e Observation: The temperature at which the substance first begins to melt and the
temperature at which it becomes completely liquid are recorded. Any signs of decomposition
(e.g., color change, gas evolution) should be noted.

Analysis

Place in Apparatus Heat at 1-2 °C/min Obserye & Record
Melting Range

Sample Preparation

Powder Sample Load Capillary Tube

Click to download full resolution via product page

Melting Point Determination Workflow

pKa Determination by Potentiometric Titration

Objective: To experimentally determine the acid dissociation constant (pKa) of the amino group.
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Methodology:

e Solution Preparation: A standard solution of L-alpha-Amino-epsilon-caprolactam
hydrochloride is prepared in deionized water.

 Titration Setup: The solution is placed in a beaker with a calibrated pH electrode and a
magnetic stirrer.

« Titration: A standardized solution of sodium hydroxide (NaOH) is added in small, precise
increments.

o Data Collection: The pH of the solution is recorded after each addition of titrant.

o Data Analysis: A titration curve is generated by plotting pH versus the volume of NaOH
added. The pKa is determined from the midpoint of the buffer region of the curve.

Setup Titration Data Analysis
Grepare Standard Solutior)—b(Calibrate pH Meter Titrate with NaOHHRecord pH after each addition Plot Titration CuweHDetermine pKa from Midpomt)

Click to download full resolution via product page

pKa Determination Workflow

Solubility Determination

Objective: To quantify the solubility of the compound in various solvents.
Methodology:

o Equilibrium Method: An excess amount of L-alpha-Amino-epsilon-caprolactam
hydrochloride is added to a known volume of the solvent at a specific temperature.

» Agitation: The mixture is agitated for a sufficient period to ensure equilibrium is reached.
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e Separation: The undissolved solid is separated from the saturated solution by centrifugation
or filtration.

e Quantification: The concentration of the dissolved compound in the supernatant/filtrate is
determined using a suitable analytical technique (e.g., HPLC, UV-Vis spectroscopy).

(Add Excess Solid to SolvenD

(Agitate to Equilibrium)
(Separate Solid and LiquicD

(Quantify Concentration of Solute)

Click to download full resolution via product page

Solubility Determination Workflow

Applications in Research and Development

L-alpha-Amino-epsilon-caprolactam hydrochloride is a key intermediate in several areas of
scientific research and development:

e Pharmaceutical Synthesis: It serves as a chiral building block for the synthesis of various
pharmaceutical compounds.[1]

e Polymer Chemistry: Its structure allows for incorporation into polymer backbones to modify
their properties.[1]

e Biochemical Research: Used in studies of amino acid metabolism and enzyme function.[1]
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Safety and Handling

For detailed safety and handling information, it is essential to consult the Safety Data Sheet
(SDS) provided by the supplier. General precautions include handling in a well-ventilated area
and using appropriate personal protective equipment (PPE). The compound should be stored
in a cool, dry place.[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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